Cas no 2416235-29-3 (methyl 4-azido-1-cyclopropyl-5-oxopyrrolidine-2-carboxylate, Mixture of diastereomers)

• Product Name: methyl 4-azido-1-cyclopropyl-5-oxopyrrolidine-2-carboxylate, Mixture of diastereomers
• CAS No: 2416235-29-3
• MF: C₉H₁₂N₄O₃
• MW: 224.216581344604
• MDL: MFCD32667440
• CID: 5675150
• PubChem ID: 146155218
• Update Time: 2025-09-22

methyl 4-azido-1-cyclopropyl-5-oxopyrrolidine-2-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-26677732
• Methyl 4-azido-1-cyclopropyl-5-oxopyrrolidine-2-carboxylate
• 2416235-29-3
• methyl 4-azido-1-cyclopropyl-5-oxopyrrolidine-2-carboxylate, Mixture of diastereomers

• MDL： MFCD32667440
• Inchi： 1S/C9H12N4O3/c1-16-9(15)7-4-6(11-12-10)8(14)13(7)5-2-3-5/h5-7H,2-4H2,1H3
• InChI Key： CPQUQWFXSVTCQX-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C(=O)OC)N1C1CC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 224.09094026g/mol
• Monoisotopic Mass: 224.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61Ų

Additional information on methyl 4-azido-1-cyclopropyl-5-oxopyrrolidine-2-carboxylate, Mixture of diastereomers

Methyl 4-azido-1-cyclopropyl-5-oxopyrrolidine-2-carboxylate, Mixture of diastereomers (CAS No. 2416235-29-3): A Comprehensive Overview

Methyl 4-azido-1-cyclopropyl-5-oxopyrrolidine-2-carboxylate, Mixture of diastereomers (CAS No. 2416235-29-3), is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This mixture of diastereomers represents a unique structural motif that combines a cyclopropyl group with an azido functional group, making it a versatile intermediate in the synthesis of more complex molecules. The compound's significance lies in its potential applications as a building block for the creation of novel therapeutic agents, particularly in the realm of medicinal chemistry.

The 4-azido moiety is a particularly interesting feature of this compound, as azido groups are known for their reactivity in various organic transformations. These transformations include nucleophilic substitution reactions, where the azido group can be displaced by other functional groups, leading to the formation of new molecular architectures. This reactivity makes the compound a valuable tool for synthetic chemists who are exploring new pathways to develop pharmacologically active compounds.

The presence of the 1-cyclopropyl group adds another layer of complexity to the compound's chemical behavior. Cyclopropyl groups are known to influence the electronic properties and steric environment of molecules, which can have significant implications for their biological activity. In particular, cyclopropyl-containing compounds have been shown to exhibit enhanced binding affinity to certain biological targets, making them attractive candidates for drug discovery efforts.

The mixture of diastereomers in this compound presents an additional challenge and opportunity for researchers. Diastereomers are stereoisomers that are not mirror images of each other and can exhibit different physical and chemical properties. By studying the behavior of each diastereomer individually, researchers can gain deeper insights into the relationship between molecular structure and biological activity. This information can then be used to optimize the compound's properties for specific applications.

In recent years, there has been growing interest in the development of new therapeutic agents that target inflammation and immune responses. The structural features of methyl 4-azido-1-cyclopropyl-5-oxopyrrolidine-2-carboxylate make it a promising candidate for such applications. For instance, the azido group can be used to introduce modified amino acid residues into peptide-based drugs, which can enhance their stability and bioavailability. Additionally, the cyclopropyl group may contribute to improved binding affinity to inflammatory mediators, making this compound a potential lead for the development of anti-inflammatory therapies.

Another area where this compound shows promise is in the field of anticancer drug discovery. Cancer cells often exhibit altered metabolic pathways and signaling networks, which can be exploited to develop targeted therapies. The reactivity of the azido group allows for selective modifications at specific positions within these pathways, potentially leading to the development of novel anticancer agents. Furthermore, the cyclopropyl group may enhance the ability of these compounds to interact with cancer-specific targets, improving their efficacy.

The synthesis of methyl 4-azido-1-cyclopropyl-5-oxopyrrolidine-2-carboxylate involves multiple steps and requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a cyclopropanone derivative, which is then functionalized with an azido group through a metal-catalyzed reaction. Subsequent steps involve protecting group strategies to ensure regioselective modifications at different positions within the molecule. The final step involves deprotection and isolation of the desired product as a mixture of diastereomers.

The characterization of this compound is also crucial for understanding its properties and potential applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to determine its molecular structure and confirm its identity. Additionally, computational methods such as molecular modeling can provide insights into its interactions with biological targets and help predict its biological activity.

In conclusion, methyl 4-azido-1-cyclopropyl-5-oxopyrrolidine-2-carboxylate (CAS No. 2416235-29-3) is a versatile compound with significant potential in pharmaceutical chemistry and drug development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases, including inflammation and cancer. The mixture of diastereomers presents both challenges and opportunities for researchers who are exploring new ways to leverage this compound's reactivity and biological activity.